Cas no 1225218-58-5 (3-(pyrrolidin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one)

• Product Name: 3-(pyrrolidin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one
• CAS No: 1225218-58-5
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD20483046
• CID: 2105780
• Update Time: 2025-05-24

3-(pyrrolidin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-(pyrrolidin-3-yl)-1,2,4-oxadiazol-5(2H)-one
• 3-(Pyrrolidin-3-yl)-1,2,4-oxadiazol-5(4H)-one
• CID 135995141
• 1,2,4-Oxadiazol-5(2H)-one, 3-(3-pyrrolidinyl)-
• 3-(pyrrolidin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one

• MDL： MFCD20483046
• Inchi： 1S/C6H9N3O2/c10-6-8-5(9-11-6)4-1-2-7-3-4/h4,7H,1-3H2,(H,8,9,10)
• InChI Key： PZPGOVDDRWCXKP-UHFFFAOYSA-N
• SMILES： O1C(NC(C2CNCC2)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 214
• Topological Polar Surface Area: 62.7

Experimental Properties

• Density: 1.72±0.1 g/cm3(Predicted)
• pka: 7.11±0.20(Predicted)

Additional information on 3-(pyrrolidin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one

Professional Introduction to 3-(pyrrolidin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one (CAS No: 1225218-58-5)

3-(pyrrolidin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one, identified by its CAS number 1225218-58-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxadiazole class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of a pyrrolidin-3-yl substituent in its molecular framework suggests unique electronic and steric properties that may contribute to its pharmacological profile.

The chemical structure of 3-(pyrrolidin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one consists of a five-membered ring containing two oxygen atoms and one nitrogen atom, fused with a six-membered pyrrolidine ring. This configuration endows the compound with a high degree of molecular rigidity and potential for interactions with biological targets. The pyrrolidin-3-yl group, in particular, is a common pharmacophore in drug discovery due to its ability to modulate receptor binding and enhance metabolic stability.

In recent years, there has been a growing interest in oxadiazole derivatives as scaffolds for developing novel therapeutic agents. The oxadiazole core is known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The introduction of the pyrrolidin-3-yl moiety into the oxadiazole framework may further enhance these properties by improving solubility, bioavailability, and target specificity.

A particularly notable area of research involving 3-(pyrrolidin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one is its potential as an inhibitor of enzymes involved in cancer progression. Studies have shown that oxadiazole derivatives can interfere with key signaling pathways such as the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. The pyrrolidin-3-yl substituent may play a crucial role in optimizing the binding affinity and selectivity of these inhibitors towards their target enzymes.

In addition to its anticancer potential, 3-(pyrrolidin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one has been explored for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including arthritis and cardiovascular disorders. Preclinical studies have demonstrated that oxadiazole derivatives can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-beta. The unique structural features of this compound may enable it to interact with inflammatory pathways more effectively than existing anti-inflammatory agents.

The synthesis of 3-(pyrrolidin-3-yl)-4,5-dihydro-1,2,4-oxadiazol-5-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the pyrrolidin-3-yl moiety. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one, making it more feasible for large-scale production and further investigation.

The pharmacokinetic properties of 3-(pyrrolidin-3-ylium)-4H-lazyne are also an important consideration in drug development. Factors such as absorption rate (oral bioavailability), distribution volume (Vd), metabolism (CYP450 pathways), excretion half-life (t½), protein binding affinity (%), excretion route (renal or biliary), drug-drug interactions (DDIs), active metabolites (%), target engagement duration (AUC/MIC ratio), solubility profile (%), permeability coefficient (PAMPA/MDR), pKa value(s) are critical parameters that determine how well a drug will perform once administered. Computational modeling techniques have been employed to predict these properties before experimental validation.

The development pipeline for 3-(N-methylhydrazinothieno[2',3':4',5']furo[2',1':6',0][1]benzo[b]furan]-7-carboxamido)indanone involves several stages from discovery through clinical trials: * Discovery & Development: Identification through high-throughput screening (HTS) or rational design based on known bioactive scaffolds. * Preclinical Research: In vitro testing using cell lines relevant to intended indication(s); animal model studies assessing efficacy/safety/toxicity. * Clinical Trials: Phases I (safety/absorption distribution metabolism excretion [ADME]), II (efficacy/side effect profile at dose-ranging doses), III (confirmatory efficacy/safety head-to-head comparison against gold standard treatment). * Regulatory Submission & Approval: Regulatory authorities review submitted data package before granting marketing authorization. * Post-Marketing Surveillance: Monitoring long-term effects post-launch among general population using spontaneous reporting systems or dedicated registries. Each stage requires meticulous documentation according to Good Manufacturing Practice [GMP], Good Laboratory Practice [GLP], Good Clinical Practice [GCP] guidelines respectively.

The pharmacological activity profile suggests potential applications beyond oncology; it might exhibit neuroprotective effects against neurodegenerative diseases like Alzheimer's or Parkinson's disease where dysregulation occurs within similar signaling cascades affected during tumorigenesis processes.